Unii-4H9X9HO87K
Overview
Description
MDK6465, also known as PCSK9-IN-8b, is a novel liver-targeted inhibitor of ribosomal synthesis of proprotein convertase subtilisin/kexin type 9 (PCSK9). MDK6465 has CAS#1900686-46-5. the last 4 digits are used in its name.
Scientific Research Applications
Nanotechnology and Material Science
Recent advancements in nanotechnology and material science, especially in the synthesis of nanoparticles, have been a significant area of research. This includes the development of novel materials for various industries, including electronics, where new semiconducting materials have led to significant technological progress (Cushing, Kolesnichenko, & O'Connor, 2004). Additionally, the study of thin films, particularly of uranium nitride (UN) and uranium sesquinitride (U2N3), has contributed to understanding their electronic properties, which is crucial for various applications (Black et al., 2001).
Wireless Communication Technology
In wireless communication technology, the development of dual-band front-ends operating in the Industrial Scientific and Medical (ISM) band and Unlicensed National Information Infrastructure (UNII) band has been a breakthrough. This technology is significant for improving communication devices’ performance and efficiency (Li, Quintal, & Kenneth, 2004).
Educational Programs and Innovation
There has been a focus on transforming educational programs to aid academic researchers in translating research into practical innovations. This includes creating viable and socially beneficial businesses and ventures from scientific research, contributing significantly to societal advancement (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Space Technology
The University Nanosat Program (UNP) is an example of integrating academia and government in space technology. It provides unique opportunities for capability demonstration, training the next generation of aerospace professionals, and introducing innovative technologies (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
Biodiagnostics and Therapeutics
Advances in nanomaterials have been significant in biodiagnostics, particularly in developing detection systems for various diseases using nanomaterials (Rosi & Mirkin, 2005). Metal nanoclusters have emerged as promising agents for biological analysis, imaging, and therapeutic applications (Tao, Li, Ren, & Qu, 2015).
Multifunctional Devices
Ultrananocrystalline diamond (UNCD™) films, developed at Argonne National Laboratory, are being integrated with various materials for a wide range of applications. These applications include coatings, field-emission cold cathodes, and biomedical devices (Auciello & Sumant, 2010).
Environmental and Health Data Standardization
Efforts in standardizing data related to health and environmental substances have been notable. The Global Substance Registration System (GSRS), developed by the FDA and NCATS, provides rigorous scientific descriptions and unique identifiers for substances relevant to medicine and translational research (Peryea et al., 2020).
properties
CAS RN |
1900686-46-5 |
|---|---|
Product Name |
Unii-4H9X9HO87K |
Molecular Formula |
C27H29ClFN9O4 |
Molecular Weight |
598.04 |
IUPAC Name |
(S)-1-(5-(4-(4-((3-Chloropyridin-2-yl)((R)-piperidin-3-yl)carbamoyl)-2-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)-1H-tetrazol-1-yl)ethyl ethyl carbonate |
InChI |
InChI=1S/C27H29ClFN9O4/c1-4-41-27(40)42-16(2)38-25(33-34-35-38)23-20(15-32-36(23)3)19-10-9-17(13-22(19)29)26(39)37(18-7-5-11-30-14-18)24-21(28)8-6-12-31-24/h6,8-10,12-13,15-16,18,30H,4-5,7,11,14H2,1-3H3/t16-,18+/m0/s1 |
InChI Key |
QTBYVAZRKWOIDU-FUHWJXTLSA-N |
SMILES |
O=C(O[C@H](N1N=NN=C1C2=C(C3=CC=C(C(N(C4=NC=CC=C4Cl)[C@H]5CNCCC5)=O)C=C3F)C=NN2C)C)OCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![N-(2-(Benzo[c][1,2,5]oxadiazole-4-sulfonamido)ethyl)-3-(1H-indol-3-yl)propanamide](/img/structure/B608858.png)
